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Compound of Interest

Compound Name: C.I. Vat violet 1

Cat. No.: B1669113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Vat Violet 1 in

textile printing, detailing its properties, application methodologies, and expected outcomes. The

following protocols are intended to serve as a foundational guide for laboratory and research

applications.

Introduction to C.I. Vat Violet 1
C.I. Vat Violet 1, also known as Vat Brilliant Violet 2R, is an anthraquinone-based vat dye

prized for its brilliant blue-purple shade and excellent fastness properties on cellulosic fibers.[1]

[2][3] Its application in textile printing is extensive, particularly for cotton, linen, silk, and viscose

fabrics.[1][2][4][5][6] The dye is insoluble in water and requires a chemical reduction process,

known as "vatting," to convert it into a water-soluble "leuco" form that can be absorbed by the

textile fibers.[7] Subsequent oxidation regenerates the original insoluble pigment, trapping it

within the fiber matrix and resulting in a durable and vibrant print.[8]

Physicochemical and Technical Data
A summary of the key properties of C.I. Vat Violet 1 is presented below.
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Property Value Reference

C.I. Name Vat Violet 1 [2][3]

C.I. Number 60010 [1][2]

CAS Number 1324-55-6 [1][2][3]

Molecular Formula C₃₄H₁₄Cl₂O₂ [1][2][3]

Molecular Weight 525.38 g/mol [1][2][3]

Appearance Blue-black or puce powder [1][4]

Shade Brilliant blue-purple [1][2]

Solubility

Insoluble in water, alcohol, and

acetone. Slightly soluble in

chloroform, nitrobenzene, and

toluene.

[1][2][4][8][9]

Leuco Body Color (Alkaline) Blue [1][2][4]

Fastness Properties of C.I. Vat Violet 1 on Cotton
The fastness properties of a dye indicate its resistance to various environmental factors. C.I.
Vat Violet 1 exhibits excellent fastness, making it suitable for high-quality textile products.

Fastness Test
ISO Standard
Rating

AATCC Standard
Rating

Reference

Light Fastness 5-6 6-7 [3]

Soaping (Fading) 4-5 - [3]

Soaping (Staining) 4-5 - [3]

Ironing 2 2 [3]

Chlorine Bleach 5 4-5 [3]

Oxygen Bleach 4-5 5 [3]

Mercerized 4 3 [3]
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Experimental Protocols for Textile Printing
The following protocols describe a standard procedure for applying C.I. Vat Violet 1 to cotton

fabric using a screen-printing method. These protocols are based on the "all-in" or one-phase

printing process, where all necessary chemicals for reduction are included in the printing paste.

Materials and Reagents
C.I. Vat Violet 1 dye powder

Cotton fabric (pre-scoured and bleached)

Thickener (e.g., starch-based or guar gum)

Reducing Agent (e.g., Sodium Formaldehyde Sulfoxylate - Rongolite C)

Alkali (e.g., Potassium Carbonate - K₂CO₃)

Hygroscopic Agent/Wetting Agent (e.g., Glycerin)

Oxidizing Agent (e.g., Sodium Perborate or Hydrogen Peroxide)

Non-ionic soap

Distilled water

Laboratory balance, beakers, stirring rods, heating plate with magnetic stirrer

Screen printing equipment (screen with desired design, squeegee)

Steamer

Washing and drying equipment

Preparation of the Printing Paste
A typical recipe for a vat printing paste is provided below. The exact amounts may need to be

adjusted based on the desired color depth and fabric type.
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Component Quantity (g) Purpose

C.I. Vat Violet 1 30 Colorant

Glycerin 30 Wetting and hygroscopic agent

Potassium Carbonate (K₂CO₃) 30 Alkali for reduction

Rongolite C 40 Reducing agent

Starch Thickener (8%) 870 Viscosity control

Total 1000

Procedure:

Thickener Preparation: Prepare an 8% starch thickener by pasting 80g of starch in a small

amount of cold water, then adding it to 920mL of boiling water with constant stirring until a

smooth, thick paste is formed. Allow it to cool.

Dye Dispersion: In a separate beaker, create a smooth paste by mixing the C.I. Vat Violet 1
powder with the glycerin.

Alkali and Reducing Agent: In another beaker, dissolve the potassium carbonate in a small

amount of warm water. In a separate container, dissolve the Rongolite C in a small amount

of water.

Combining Components: Add the dissolved potassium carbonate and Rongolite C solutions

to the dye dispersion and mix thoroughly.

Final Paste: Gradually add the dye mixture to the cooled thickener with constant stirring until

a homogenous printing paste is obtained.
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Raw Materials

Paste Preparation
C.I. Vat Violet 1

Disperse Dye in GlycerinGlycerin

Potassium Carbonate

Dissolve K2CO3 & Rongolite CRongolite C

Thickener

Mix with ThickenerCombine Dispersions Final Printing Paste

Click to download full resolution via product page

Caption: Workflow for the preparation of C.I. Vat Violet 1 printing paste.

Printing, Drying, and Fixation
Procedure:

Printing: Place the pre-treated cotton fabric on a printing table. Position the screen with the

desired design on the fabric and apply the printing paste. Use a squeegee to evenly spread

the paste across the screen, ensuring the design is transferred to the fabric.

Drying: Carefully remove the printed fabric and dry it thoroughly at a moderate temperature

(e.g., 80-100°C). Avoid excessive heat which can damage the reducing agent.

Steaming (Fixation): The crucial step for vat dye fixation is steaming. The printed and dried

fabric should be steamed in an air-free environment at 100-102°C for 8-12 minutes. During

steaming, the reducing agent is activated, converting the insoluble dye into its soluble leuco

form, which then penetrates the fibers.
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Start
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(Screen Printing)
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(100-102°C, 8-12 min)
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Caption: The printing, drying, and fixation process for C.I. Vat Violet 1.

After-Treatment
After steaming, the fabric undergoes a series of washing and oxidation steps to remove unfixed

dye and chemicals and to develop the final color.

Procedure:

Rinsing: Rinse the steamed fabric thoroughly in cold water to remove the thickener and

excess chemicals.

Oxidation: Treat the fabric in a bath containing an oxidizing agent to convert the soluble

leuco dye back to its insoluble pigment form. A typical bath would contain 2-3 g/L of sodium

perborate or hydrogen peroxide at 40-50°C for 5-10 minutes. For direct printing on cotton,
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oxidation with sodium perborate or hydrogen peroxide is recommended to prevent the color

from becoming dim.[10]

Soaping: Wash the fabric in a solution containing 1-2 g/L of non-ionic soap at or near the boil

(90-95°C) for 10-15 minutes. This step is crucial for achieving the final brilliant shade and

improving fastness properties by removing any remaining unfixed dye.

Final Rinsing and Drying: Rinse the fabric thoroughly with hot and then cold water. Finally,

dry the printed fabric.

Start: Steamed Fabric

Cold Water Rinse

Oxidation
(e.g., Sodium Perborate, 40-50°C)

Soaping at Boil
(90-95°C)

Hot & Cold Water Rinse

Final Drying

Finished Printed Fabric
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Click to download full resolution via product page

Caption: After-treatment workflow for fabrics printed with C.I. Vat Violet 1.

Conclusion
C.I. Vat Violet 1 is a versatile and robust dye for textile printing, offering brilliant shades and

high fastness on cellulosic fibers. The success of the printing process is highly dependent on

the careful preparation of the printing paste, proper drying, and controlled steaming conditions

for fixation. The after-treatment, particularly the oxidation and soaping steps, is critical for

achieving the desired color brilliance and durability. The protocols provided herein offer a solid

foundation for the application of C.I. Vat Violet 1 in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669113#use-of-c-i-vat-violet-1-in-textile-printing-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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